Cas no 2248407-41-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methanesulfonylphenyl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methanesulfonylphenyl)propanoate
• CAS No: 2248407-41-0
• MF: C₁₈H₁₅NO₆S
• MW: 373.37980389595
• CID: 6150330
• PubChem ID: 165724702
• Update Time: 2025-06-27

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methanesulfonylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methanesulfonylphenyl)propanoate
• EN300-6519547
• 2248407-41-0

• Inchi： 1S/C18H15NO6S/c1-11(12-7-9-13(10-8-12)26(2,23)24)18(22)25-19-16(20)14-5-3-4-6-15(14)17(19)21/h3-11H,1-2H3
• InChI Key： YITKAYUWEKQMOB-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C)(=O)=O

Computed Properties

• Exact Mass: 373.06200837g/mol
• Monoisotopic Mass: 373.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 106Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methanesulfonylphenyl)propanoate

Chemical Compound: CAS No. 2248407-41-0 - 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-(4-Methanesulfonylphenyl)Propanoate

The compound with CAS No. 2248407-41-0, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methanesulfonylphenyl)propanoate, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of isoindole derivatives, which have been extensively studied due to their unique electronic properties and structural versatility.

Recent studies have highlighted the importance of isoindole derivatives in drug discovery and material synthesis. The presence of the methanesulfonyl group in this compound adds a layer of functionality that enhances its reactivity and stability under various chemical conditions. This makes it a promising candidate for applications in pharmaceuticals, where precise control over molecular interactions is crucial.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the yield and purity of this compound, leveraging advancements in catalytic asymmetric synthesis and green chemistry principles.

In terms of physical properties, this compound exhibits a high degree of solubility in organic solvents, which facilitates its use in solution-based reactions. Its thermal stability has also been tested under various conditions, making it suitable for applications that require prolonged exposure to elevated temperatures.

The structural uniqueness of this compound lies in its isoindole core, which provides a rigid framework for further functionalization. The methanesulfonyl group attached to the phenyl ring introduces additional electronic effects that can be exploited in designing bioactive molecules or advanced materials.

Recent research has focused on the potential of this compound as a building block for constructing more complex molecular architectures. Its ability to undergo various types of cross-coupling reactions has been demonstrated, opening up new avenues for its application in the synthesis of advanced polymers and hybrid materials.

In conclusion, the compound with CAS No. 2248407-41-0, namely 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 2-(4-methanesulfonylphenyl)propanoate, represents a significant advancement in the field of organic chemistry. Its unique structure and functional groups make it a valuable tool for researchers across multiple disciplines, from drug development to materials science.